Cas no 2169515-37-9 (1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one)

• Product Name: 1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one
• CAS No: 2169515-37-9
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6178601
• PubChem ID: 165540816
• Update Time: 2025-07-09

1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one
• 1-(aminomethyl)-8-methyl-2-oxaspiro[4.6]undecan-3-one
• 2169515-37-9
• EN300-1479115

• Inchi： 1S/C12H21NO2/c1-9-3-2-5-12(6-4-9)7-11(14)15-10(12)8-13/h9-10H,2-8,13H2,1H3
• InChI Key： SRCBYUQYZRSUNW-UHFFFAOYSA-N
• SMILES： O1C(CC2(C1CN)CCCC(C)CC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one

Introduction to 1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one (CAS No. 2169515-37-9)

1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one (CAS No. 2169515-37-9) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique spirocyclic framework, combined with functional groups such as an amine and a ketone, makes it a versatile intermediate for the development of novel therapeutic agents. This article provides an in-depth exploration of the compound’s chemical properties, synthetic methodologies, and its emerging applications in medicinal chemistry.

The molecular structure of 1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one features a spirocyclic oxane ring linked to a decane backbone, with substituents that include an amino group and a methyl-substituted ketone. This arrangement imparts distinct steric and electronic characteristics, making it a valuable scaffold for drug discovery. The presence of the amine moiety suggests potential for hydrogen bonding interactions, which are critical for binding to biological targets, while the ketone group offers opportunities for further derivatization via condensation or reduction reactions.

In recent years, spirocyclic compounds have been increasingly studied due to their structural rigidity and ability to mimic natural product scaffolds. The spirooxane core in 1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one has been shown to enhance metabolic stability and improve pharmacokinetic profiles in drug candidates. This has led to its incorporation into various research programs aimed at developing small-molecule inhibitors and modulators of biological pathways.

The synthesis of 1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one presents both challenges and opportunities for synthetic chemists. One common approach involves the spirocyclization of a dihydroxy intermediate followed by functional group manipulation to introduce the desired amine and ketone moieties. Recent advances in transition-metal-catalyzed reactions have enabled more efficient and selective constructions of the spirocyclic core, reducing the need for harsh conditions or extensive purification steps.

Recent studies have highlighted the potential of 1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one as a precursor for biologically active molecules. For instance, derivatives of this compound have been explored as kinase inhibitors, where the spirocyclic scaffold helps to optimize binding affinity and selectivity. Additionally, the amine group has been utilized to introduce further modifications, such as peptidomimetics or heterocyclic linkers, expanding its utility in medicinal chemistry.

The pharmaceutical industry has shown particular interest in spirocyclic compounds due to their favorable pharmacokinetic properties, including improved solubility and reduced susceptibility to metabolic degradation. 1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one exemplifies this trend, with its structural features aligning well with current drug design principles. Researchers are actively investigating its potential as a lead compound or building block for next-generation therapeutics targeting diseases such as cancer, inflammation, and neurodegeneration.

From a computational chemistry perspective, the molecular dynamics and virtual screening of 1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one derivatives have provided valuable insights into their interactions with biological targets. Advanced modeling techniques have helped predict binding affinities and identify key pharmacophores within the molecule, guiding experimental efforts toward high-affinity binders. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the identification of promising candidates.

The role of 1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one in material science is also emerging as an area of interest. Its unique structural motifs have been explored in the development of chiral auxiliaries and catalysts, where its rigid framework provides stability under various reaction conditions. Furthermore, its ability to form hydrogen bonds has been leveraged in designing polymers with enhanced thermal or mechanical properties.

In conclusion,1-(aminomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one (CAS No. 2169515-37-9) represents a structurally intriguing compound with broad applications across pharmaceuticals and materials science. Its synthesis remains an active area of research, driven by the need for innovative synthetic methodologies and functionalized scaffolds for drug discovery. As our understanding of its chemical properties continues to evolve, so too will its role in developing novel therapeutics and advanced materials.